Cas no 121135-54-4 (Thymidine,3'-azido-3'-deoxythymidylyl-(5'®5')-3'-azido-3'-deoxy-)
121135-54-4 structure
Product Name:Thymidine,3'-azido-3'-deoxythymidylyl-(5'®5')-3'-azido-3'-deoxy-
CAS No:121135-54-4
MF:C20H25N10O10P
MW:596.447263479233
CID:212541
PubChem ID:451440
Update Time:2025-04-19
Thymidine,3'-azido-3'-deoxythymidylyl-(5'®5')-3'-azido-3'-deoxy- Chemical and Physical Properties
Names and Identifiers
-
- bis(3'-azido-3'-deoxy-5'-thymidinyl) phosphate
- .di(3'-azido-3'-deoxy-5'-thymidinyl) phosphate
- bis(3'-azido-3'-deoxythymidin-5-yl) phosphate
- [(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methyl [(2R,3R,5S)-3-azido-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methyl hydrogen phosphate
- Thymidine, 3'-azido-3'-deoxythymidylyl-(5'-5')-3'-azido-3'-deoxy-
- bis(3'-Azido-3'-deoxythymidin-5'-yl) phosphate
- 3'-Azido-3'-deoxythy-midilyl-(5',5')-3'-azido-3'-deoxythymidilic acid
- Thymidine, 3'-azido-3'-deoxythymidylyl-(5' ==> 5')-3'-azido-3'-deoxy-
- 121135-54-4
- AZT-P-AZT
- [(2R,3R,5S)-3-azido-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methyl [(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methyl hydrogen phosphate
- bis-AZT Phosphate
- Thymidine,3'-azido-3'-deoxythymidylyl-(5'®5')-3'-azido-3'-deoxy-
-
- Inchi: 1S/C20H25N10O10P/c1-9-5-29(19(33)23-17(9)31)15-3-11(25-27-21)13(39-15)7-37-41(35,36)38-8-14-12(26-28-22)4-16(40-14)30-6-10(2)18(32)24-20(30)34/h5-6,11-16H,3-4,7-8H2,1-2H3,(H,35,36)(H,23,31,33)(H,24,32,34)/t11-,12+,13+,14-,15+,16-
- InChI Key: QNODVFYIEJIAOJ-ZMLDCZPUSA-N
- SMILES: P(=O)(O)(OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)N=[N+]=[N-])OC[C@H]1[C@@H](C[C@@H](N2C(NC(C(C)=C2)=O)=O)O1)N=[N+]=[N-]
Computed Properties
- Exact Mass: 596.14900
- Monoisotopic Mass: 596.149274
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 41
- Rotatable Bond Count: 10
- Complexity: 1250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 202
- XLogP3: 0
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 293.25000
- LogP: -0.32448
Thymidine,3'-azido-3'-deoxythymidylyl-(5'®5')-3'-azido-3'-deoxy- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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